Cas no 1274049-48-7 (2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline)

• Product Name: 2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline
• CAS No: 1274049-48-7
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 5053435
• PubChem ID: 55086190
• Update Time: 2025-06-21

2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline
• Z1513786308
• 2-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]aniline
• 2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline

• Inchi： 1S/C13H11N3OS/c14-11-4-2-1-3-9(11)7-12-15-13(16-17-12)10-5-6-18-8-10/h1-6,8H,7,14H2
• InChI Key： WPZDAQWOOUUWCQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NOC(CC2C=CC=CC=2N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.8
• Topological Polar Surface Area: 93.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline

Professional Introduction to Compound with CAS No. 1274049-48-7 and Product Name: 2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline

The compound with the CAS number 1274049-48-7 and the product name 2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiophen moiety and an 1,2,4-oxadiazole ring in its structure suggests a high degree of molecular complexity, which is often associated with enhanced biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The thiophen component, known for its stability and electronic properties, plays a crucial role in modulating the reactivity and binding affinity of the molecule. In contrast, the 1,2,4-oxadiazole ring is a well-documented pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The strategic placement of these functional groups in 2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline suggests that it may possess multiple pharmacological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired framework. These techniques not only enhance the efficiency of the synthesis but also allow for the introduction of various substituents that can fine-tune the biological properties of the molecule.

One of the most compelling aspects of 2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that molecules with similar structural motifs exhibit promising activity against several diseases. For instance, derivatives of 1,2,4-oxadiazole have shown efficacy in inhibiting enzymes involved in cancer progression. The incorporation of a thiophen group further enhances these properties by improving solubility and bioavailability.

The role of computational chemistry in optimizing the structure of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with biological targets such as enzymes and receptors. These simulations provide valuable insights into how modifications to the molecular framework can improve potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

In conclusion, 1274049-48-7 and its corresponding product name 2-{3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylmethyl}aniline represent a promising candidate for further exploration in pharmaceutical research. The combination of structural features such as the thiophen moiety and the 1,2,4-oxadiazole ring offers a unique platform for developing novel therapeutic agents with broad clinical applications. As research in this area continues to evolve, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.